![molecular formula C20H21ClN4OS2 B305266 2-[[5-[(4-chlorophenyl)methylsulfanylmethyl]-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-N-(4-methylphenyl)acetamide](/img/structure/B305266.png)
2-[[5-[(4-chlorophenyl)methylsulfanylmethyl]-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-N-(4-methylphenyl)acetamide
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Overview
Description
2-[[5-[(4-chlorophenyl)methylsulfanylmethyl]-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-N-(4-methylphenyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is also known by its chemical name, CM-272, and has been extensively studied for its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of CM-272 involves the inhibition of a protein called Hsp90, which is involved in the folding and stabilization of various proteins in the cell. By inhibiting Hsp90, CM-272 disrupts the normal functioning of cancer cells and leads to their death.
Biochemical and physiological effects:
Studies have shown that CM-272 has significant biochemical and physiological effects on cancer cells. The compound has been shown to induce apoptosis, or programmed cell death, in cancer cells, and also inhibits the growth and proliferation of cancer cells. In addition, CM-272 has been shown to have anti-inflammatory properties, and studies have demonstrated its potential as a treatment for inflammatory diseases such as rheumatoid arthritis.
Advantages and Limitations for Lab Experiments
One of the main advantages of CM-272 for lab experiments is its potency and selectivity for Hsp90 inhibition. This makes it an ideal tool for studying the role of Hsp90 in various cellular processes. However, one limitation of CM-272 is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on CM-272. One area of interest is the development of more potent and selective Hsp90 inhibitors based on the structure of CM-272. Another area of interest is the study of the potential applications of CM-272 in other fields, such as infectious diseases and neurological disorders. Finally, further research is needed to fully understand the mechanism of action of CM-272 and its potential as a therapeutic agent.
Synthesis Methods
The synthesis of CM-272 involves a multi-step process that includes the reaction of 4-chlorobenzyl chloride with sodium sulfide to form 4-chlorobenzyl sulfide. This intermediate product is then reacted with 4-methyl-1,2,4-triazole-3-thiol to form 5-[(4-chlorophenyl)methylsulfanylmethyl]-4-methyl-1,2,4-triazole-3-thiol. The final step involves the reaction of this product with N-(4-methylphenyl)acetamide to form CM-272.
Scientific Research Applications
CM-272 has been extensively studied for its potential applications in various fields, including cancer research, infectious diseases, and neurological disorders. The compound has been shown to have potent anti-cancer properties, and studies have demonstrated its ability to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer.
properties
Molecular Formula |
C20H21ClN4OS2 |
---|---|
Molecular Weight |
433 g/mol |
IUPAC Name |
2-[[5-[(4-chlorophenyl)methylsulfanylmethyl]-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-N-(4-methylphenyl)acetamide |
InChI |
InChI=1S/C20H21ClN4OS2/c1-14-3-9-17(10-4-14)22-19(26)13-28-20-24-23-18(25(20)2)12-27-11-15-5-7-16(21)8-6-15/h3-10H,11-13H2,1-2H3,(H,22,26) |
InChI Key |
VHSGFQRKCUFFFF-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C)CSCC3=CC=C(C=C3)Cl |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C)CSCC3=CC=C(C=C3)Cl |
Origin of Product |
United States |
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